Cas no 27550-59-0 (5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione)

• Product Name: 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione
• CAS No: 27550-59-0
• MF: C₈H₄O₄
• MW: 164.11496257782
• MDL: MFCD00997252
• CID: 252397
• PubChem ID: 639747
• Update Time: 2025-05-27

5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,5-hydroxy-
• 4-Hydroxyphthalic anhydride
• 5-hydroxy-2-benzofuran-1,3-dione
• 1,3-isobenzofurandione,5-hydroxy
• 4-hydroxy-phthalic acid-anhydride
• 4-Hydroxy-phthalsaeure-anhydrid
• 5-Hydroxyisobenzofuran-1,3-dione
• 5-hydroxyphthalic acid anhydride
• 1,3-isobenzofurandione, 5-hydroxy-
• AK153929
• 5-HYDROXY-ISOBENZOFURAN-1,3-DIONE
• 4-Hydroxy-phthalic anhydride
• PXHIYFMTRHEUHZ-UHFFFAOYSA-N
• 5-Hydroxy-1,3-isobenzofurandione
• BCP30627
• STK966364
• FCH831298
• VZ35478
• AX8097996
• V2120
• 5-hydroxy-1
• SB36345
• 5-hydroxy-1,3-dihydro-2-benzofu
• 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione
• SCHEMBL787024
• InChI=1/C8H4O4/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3,9
• EN300-298988
• 4-HYDROXYPHTHALICANHYDRIDE
• DTXSID70348668
• 5-Hydroxyisobenzofuran-1 pound not3-dione
• DS-7839
• CS-W022391
• 27550-59-0
• MFCD00997252
• AKOS002687653
• SY102305
• A876899
• 5-Hydroxyisobenzofuran-1,3-dione;1,3-Isobenzofurandione,5-hydroxy-
• FT-0692741

• MDL： MFCD00997252
• Inchi： 1S/C8H4O4/c9-4-1-2-5-6(3-4)8(11)12-7(5)10/h1-3,9H
• InChI Key： PXHIYFMTRHEUHZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2C1=O)O)=O

Computed Properties

• Exact Mass: 164.01100
• Monoisotopic Mass: 164.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.62
• Melting Point: No data available
• Boiling Point: 407.8±28.0°C at 760 mmHg
• Flash Point: 179.4 °C
• PSA: 63.60000
• LogP: 0.70280
• Vapor Pressure: No data available

5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides

Additional information on 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione

Research Briefing on 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 27550-59-0): Recent Advances and Applications

5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 27550-59-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its benzofuran-1,3-dione core structure is particularly noteworthy for its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oxidative stress pathways. Researchers have explored its derivatives for their potential as inhibitors of specific enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical targets in anti-inflammatory drug development.

One of the most promising areas of research involves the compound's application in the design of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione exhibit potent cytotoxic effects against several cancer cell lines, including breast and lung cancer. The study attributed these effects to the compound's ability to induce apoptosis and inhibit angiogenesis, suggesting its potential as a scaffold for developing next-generation anticancer drugs.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione. A 2022 report in Organic Process Research & Development detailed a novel catalytic process that reduces the number of synthetic steps and minimizes waste, making the compound more accessible for large-scale pharmaceutical applications. This development is particularly significant for researchers aiming to explore its derivatives in preclinical and clinical studies.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 5-hydroxy-1,3-dihydro-2-benzofuran-1,3-dione (CAS: 27550-59-0) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse biological activities and recent synthetic improvements underscore its potential as a foundation for developing new treatments for inflammation, cancer, and other diseases. Future research should prioritize mechanistic studies and preclinical evaluations to fully realize its therapeutic benefits.